Cas no 1379381-06-2 (2-amino-3-(3-methylpyridin-2-yl)propan-1-ol)

• Product Name: 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol
• CAS No: 1379381-06-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5869590
• PubChem ID: 112694537
• Update Time: 2025-10-29

2-amino-3-(3-methylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol
• 1379381-06-2
• EN300-2000682

• Inchi： 1S/C9H14N2O/c1-7-3-2-4-11-9(7)5-8(10)6-12/h2-4,8,12H,5-6,10H2,1H3
• InChI Key： XKQFKKDJWWWEAZ-UHFFFAOYSA-N
• SMILES： OCC(CC1C(C)=CC=CN=1)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol

Introduction to 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol (CAS No. 1379381-06-2)

2-amino-3-(3-methylpyridin-2-yl)propan-1-ol, also known by its CAS number 1379381-06-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a pyridine ring, and a hydroxyl group. These functional groups contribute to its potential as a lead compound in the development of novel drugs and therapeutic agents.

The chemical structure of 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol consists of a central carbon atom bonded to an amino group, a hydroxyl group, and a substituted pyridine ring. The presence of the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The methyl substitution on the pyridine ring further modulates these properties, making the compound an attractive candidate for various medicinal applications.

Recent research has highlighted the potential of 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol in the treatment of neurological disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol has also shown promise in the field of cardiovascular research. Preclinical studies have demonstrated that this compound can improve cardiac function by enhancing myocardial contractility and reducing oxidative stress. These findings suggest that it may have therapeutic potential in the management of heart failure and other cardiovascular diseases.

The pharmacokinetic profile of 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that it is well-absorbed following oral administration and exhibits good bioavailability. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces. These characteristics make it a suitable candidate for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol in various therapeutic indications. Early-phase trials have demonstrated that the compound is well-tolerated by patients, with minimal adverse effects observed. These results are encouraging and pave the way for larger-scale clinical studies to confirm its therapeutic potential.

Beyond its direct therapeutic applications, 2-amino-3-(3-methylpyridin-2-yl)propan-1-ol has also been explored as a scaffold for the design of novel drug candidates. Its unique chemical structure provides a foundation for chemical modifications that can enhance its pharmacological properties or target specific biological pathways. For example, researchers have synthesized derivatives of this compound with improved potency and selectivity for certain receptors or enzymes.

In conclusion, 2-amino-3-(3-methylpyridin-2-y l)propan -1 -ol (CAS No . 1 379 38 1 -0 6 - 2) strong > represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with its favorable pharmacokinetic profile , make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to uncover new insights into its biological activities , paving the way for innovative treatments in various medical fields . p >